Cas no 1017457-41-8 (1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1017457-41-8
• MF: C₁₁H₁₀ClN₃O₂
• MW: 251.669001102448
• CID: 4567429
• Update Time: 2025-05-26

1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-5-ethyl-1h-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3-chlorophenyl)-5-ethyl-
• 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H10ClN3O2/c1-2-9-10(11(16)17)13-14-15(9)8-5-3-4-7(12)6-8/h3-6H,2H2,1H3,(H,16,17)
• InChI Key： NQNXBQKWFGLUPK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(CC)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 251.046154g/mol
• Monoisotopic Mass: 251.046154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 251.67g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

Professional Introduction to 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 1017457-41-8)

1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

This compound, identified by the CAS number 1017457-41-8, is a significant molecule in the field of pharmaceutical chemistry and has garnered attention due to its unique structural and functional properties. The presence of a triazole ring and an ester group in its molecular structure makes it a versatile scaffold for the development of novel bioactive molecules.

The compound's structure consists of a benzene ring substituted with a chlorine atom at the 3-position and an ethyl group at the 5-position of the triazole ring. The carboxylic acid functionality at the 4-position of the triazole ring further enhances its reactivity, making it a valuable intermediate in organic synthesis. This combination of functional groups allows for diverse chemical modifications, which can be exploited to develop new therapeutic agents.

In recent years, there has been growing interest in triazole-containing compounds due to their broad spectrum of biological activities. Triazoles are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them promising candidates for drug discovery. The compound in question has shown potential in several preclinical studies, particularly in the context of anti-inflammatory and antimicrobial applications.

One of the most compelling aspects of 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid is its ability to serve as a building block for more complex molecules. Researchers have utilized this compound to synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the chlorophenyl moiety have been explored to improve solubility and bioavailability, while alterations at the triazole ring have been investigated to modulate binding affinity to biological targets.

The carboxylic acid group present in the molecule offers additional opportunities for chemical transformation. It can be esterified or amidated to produce more stable derivatives that are better suited for formulation and administration. These modifications have been particularly useful in developing prodrugs that can enhance delivery and reduce toxicity.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These studies have been complemented by experimental work, which has validated many of the computational predictions.

The pharmaceutical industry has shown significant interest in this compound due to its potential therapeutic applications. Several companies are currently conducting research to explore its use in treating various diseases. Early-stage clinical trials have demonstrated promising results, particularly in conditions where inflammation and infection are key pathophysiological processes.

The synthesis of 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the reaction of halogenated aromatic compounds with azides under transition metal catalysis, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively.

The environmental impact of producing and using this compound is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at reducing the environmental footprint of pharmaceutical manufacturing.

In conclusion, 1-(3-chlorophenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1017457-41-8) is a versatile and promising molecule with significant potential in pharmaceutical applications. Its unique structural features make it an excellent scaffold for developing novel bioactive compounds. With ongoing research and development efforts, this compound is poised to make meaningful contributions to medicine in the coming years.